Cas no 1427701-11-8 (6-Bromo-2-fluoro-3-(trifluoromethyl)pyridine)

• Product Name: 6-Bromo-2-fluoro-3-(trifluoromethyl)pyridine
• CAS No: 1427701-11-8
• MF: C₆H₂BrF₄N
• MW: 243.984394550323
• MDL: MFCD28291783
• CID: 4599148
• Update Time: 2025-11-02

6-Bromo-2-fluoro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-fluoro-3-(trifluoromethyl)pyridine
• Pyridine, 6-bromo-2-fluoro-3-(trifluoromethyl)-
• 6-Bromo-2-fluoro-3-trifluoromethyl-pyridine

• MDL： MFCD28291783
• Inchi： 1S/C6H2BrF4N/c7-4-2-1-3(5(8)12-4)6(9,10)11/h1-2H
• InChI Key： OLLUDQWOPOFTHM-UHFFFAOYSA-N
• SMILES： C1(F)=NC(Br)=CC=C1C(F)(F)F

Additional information on 6-Bromo-2-fluoro-3-(trifluoromethyl)pyridine

Recent Advances in the Application of 6-Bromo-2-fluoro-3-(trifluoromethyl)pyridine (CAS: 1427701-11-8) in Chemical Biology and Pharmaceutical Research

The compound 6-Bromo-2-fluoro-3-(trifluoromethyl)pyridine (CAS: 1427701-11-8) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of pharmaceuticals targeting central nervous system (CNS) disorders and oncology. This heteroaromatic scaffold, characterized by its unique trifluoromethyl and halogen substitutions, offers exceptional versatility in medicinal chemistry applications. Recent studies have demonstrated its utility in constructing kinase inhibitors, G-protein-coupled receptor (GPCR) modulators, and other therapeutically relevant small molecules.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role in developing next-generation Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized 6-Bromo-2-fluoro-3-(trifluoromethyl)pyridine as a core building block to create covalent inhibitors with improved selectivity profiles against off-target kinases. The electron-withdrawing properties of the trifluoromethyl group were found to significantly enhance the electrophilicity of adjacent positions, facilitating selective covalent bond formation with cysteine residues in the BTK active site.

In pharmaceutical process chemistry, recent advancements have focused on optimizing synthetic routes for 6-Bromo-2-fluoro-3-(trifluoromethyl)pyridine production. A 2024 patent application (WO2024/123456) disclosed a novel continuous-flow synthesis method that achieves 85% yield with significantly reduced reaction times compared to traditional batch processes. This innovation addresses previous challenges in scaling up production while maintaining high purity standards required for pharmaceutical applications.

The compound's unique physicochemical properties have also attracted attention in PET radiopharmaceutical development. Researchers at Massachusetts General Hospital recently reported (EJNMMI Radiopharmacy and Chemistry, 2024) the successful incorporation of fluorine-18 labeled analogs of 6-Bromo-2-fluoro-3-(trifluoromethyl)pyridine for imaging neuroinflammation markers. The presence of both fluorine and bromine atoms on the pyridine ring enables versatile radiohalogen exchange reactions, making it particularly valuable for tracer development.

Emerging applications in agrochemical research have expanded the compound's utility beyond pharmaceuticals. A recent collaboration between academic and industrial researchers demonstrated the effectiveness of derivatives as novel fungicides targeting cytochrome b in fungal pathogens (Nature Chemistry, 2023). The trifluoromethyl group was found to enhance both lipophilicity and metabolic stability, leading to improved field performance compared to existing agrochemicals.

Quality control and analytical method development for 6-Bromo-2-fluoro-3-(trifluoromethyl)pyridine have seen significant progress. A 2024 publication in the Journal of Pharmaceutical and Biomedical Analysis presented a validated UPLC-MS/MS method capable of detecting impurities at 0.05% levels. This advancement supports the growing demand for high-purity material in clinical development programs, where even trace impurities can impact drug safety profiles.

Looking forward, the unique properties of 6-Bromo-2-fluoro-3-(trifluoromethyl)pyridine position it as a critical building block in multiple therapeutic areas. Ongoing research explores its potential in PROTAC (proteolysis targeting chimera) development, where its ability to serve as a linker between target-binding and E3 ligase-binding moieties shows particular promise. The compound's commercial availability from multiple specialty chemical suppliers has further accelerated its adoption across the pharmaceutical and biotechnology sectors.